Cas no 2034225-61-9 (3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 2034225-61-9
• MF: C₁₉H₁₆ClFN₄O₃
• MW: 402.806746482849
• CID: 5965012
• PubChem ID: 121021776
• Update Time: 2025-11-01

3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• F6559-0819
• 2034225-61-9
• 3-(1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 3-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• AKOS026698030

• Inchi： 1S/C19H16ClFN4O3/c20-15-10-11(21)3-4-13(15)17(26)24-8-5-12(6-9-24)25-18(27)14-2-1-7-22-16(14)23-19(25)28/h1-4,7,10,12H,5-6,8-9H2,(H,22,23,28)
• InChI Key： NDGARQSELBJIAD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCC(CC1)N1C(NC2C(=CC=CN=2)C1=O)=O)=O)F

Computed Properties

• Exact Mass: 402.0894962g/mol
• Monoisotopic Mass: 402.0894962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.6Ų

Additional information on 3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 2034225-61-9)

The compound 3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 2034225-61-9) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique combination of a piperidine moiety and a pyrido-pyrimidine dione scaffold suggests promising interactions with biological targets, making it a valuable candidate for further exploration in drug discovery.

At the core of this compound’s appeal lies its structural complexity, which includes a piperidin-4-yl substituent linked to a pyrido2,3-dpyrimidine-2,4-dione core. The presence of both chloro and fluoro substituents on the benzoyl group further enhances its pharmacological profile by introducing lipophilicity and electronic modulation. These features are critical in determining the compound’s binding affinity and selectivity towards biological receptors. Recent studies have highlighted the importance of such structural motifs in designing molecules with enhanced efficacy and reduced toxicity.

In the realm of medicinal chemistry, the pyrido-pyrimidine dione scaffold is particularly noteworthy due to its prevalence in bioactive natural products and synthetic drugs. This motif has been extensively studied for its ability to modulate various biological pathways, including those involved in cancer metabolism and inflammation. The incorporation of a piperidinyl group into this framework not only provides a favorable pharmacokinetic profile but also allows for further derivatization to optimize drug-like properties. Such modifications are essential for translating preclinical findings into clinical success.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds like 3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione with greater confidence. High-throughput virtual screening (HTVS) and molecular dynamics simulations have been instrumental in identifying promising scaffolds for further experimental validation. These computational tools have complemented traditional synthetic approaches by providing insights into potential binding modes and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require meticulous optimization to ensure high yield and purity. Key steps include the formation of the pyrido-pyrimidine dione core through cyclization reactions followed by functionalization with the piperidinyl moiety. The introduction of chloro and fluoro substituents on the benzoyl group typically employs halogenation techniques under controlled conditions to prevent unwanted side reactions. Advanced spectroscopic methods such as NMR and mass spectrometry are employed throughout the synthesis to monitor reaction progress and confirm structural integrity.

Once synthesized, 3-1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione undergoes rigorous characterization to elucidate its physicochemical properties. These include solubility studies to assess bioavailability potential as well as stability tests under various environmental conditions. Additionally, kinetic studies are conducted to understand degradation pathways and potential impurities that could affect long-term storage or formulation.

The pharmacological evaluation of this compound has revealed intriguing interactions with several biological targets relevant to human health. Initial in vitro assays have demonstrated activity against enzymes involved in metabolic pathways disrupted in diseases such as diabetes and cancer. Furthermore, 3-(2-chloro)-4-fluorobenzoylpiperidinyl derivatives have shown promise as inhibitors of kinases implicated in tumor growth regulation. These findings align with broader trends observed within oncology research where dual-targeting strategies offer enhanced therapeutic benefits.

Preclinical studies are currently underway to assess both efficacy and safety profiles before moving into human trials. Animal models provide valuable insights into how this compound behaves within living systems offering clues about dosing regimens effective across species boundaries . Concurrently researchers are exploring synergistic combinations enhancing overall treatment outcomes while minimizing adverse effects common with single-agent therapies.

The role played by computational modeling cannot be overstated when it comes optimizing drug candidates like 3-(1-(2-chloro)-fluorobenzoylpiperidinyl)-pyrido-pyrimidine diones . By leveraging machine learning algorithms trained on vast datasets researchers can predict how subtle changes within molecular structure will impact biological activity thus expediting discovery process significantly compared traditional trial-and-error approaches . Such innovations underscore why collaborations between chemists biologists computer scientists continue being pivotal driving force behind next generation pharmaceuticals development pipeline.